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Compound of Interest

Compound Name: 7-Chlorobenzofuran-3(2H)-one

CAS No.: 3260-94-4

Cat. No.: B3024460

Get Quote

Technical Guide & Protocol

Executive Summary
The 7-Chlorobenzofuran-3(2H)-one scaffold represents a privileged substructure in medicinal

chemistry, serving as a core intermediate for aurones and a structural analogue to bioactive

coumaranones. While the benzofuran ring system is ubiquitous in natural products (e.g.,

griseofulvin, egonol), the specific chlorination at the C7 position combined with the C3-carbonyl

functionality imparts unique electronic and steric properties.

This guide outlines a rigorous in silico framework to predict the bioactivity of this specific

molecule.[1] By integrating cheminformatics profiling, reverse docking, and molecular dynamics

(MD) simulations, we establish a predictive model for its efficacy. Literature evidence suggests

this scaffold exhibits polypharmacology, with high probability targets including Monoamine

Oxidase B (MAO-B) (neuroprotection) and Carbonic Anhydrase II (anticancer).
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Before target validation, the physicochemical viability of 7-Chlorobenzofuran-3(2H)-one must

be established.[2] The C7-chlorine atom significantly alters the lipophilicity (

) and metabolic stability compared to the unsubstituted parent.

Ligand Preparation & Optimization
The 3D conformer of the ligand is generated using the MMFF94 force field. The C3-carbonyl

group creates a planar core, while the C7-chloro substituent introduces a hydrophobic anchor

point critical for active site occupancy.

Key Molecular Descriptors (Predicted):

Property Value Interpretation

Molecular Weight ~168.58 g/mol
Fragment-like; high ligand
efficiency potential.

LogP (Consensus) 2.1 - 2.4
Optimal for blood-brain barrier

(BBB) penetration.

H-Bond Acceptors 2 (C=O, Furan-O)
Interaction points for Ser/Thr

residues.

H-Bond Donors 0
Requires hydrophobic

enclosure for binding energy.

| TPSA | ~26.3 Å² | Highly permeable (Rule of 5 compliant). |

ADMET Prediction Protocol
Using SwissADME and pkCSM algorithms, the following pharmacokinetic profile is established.

The 7-chloro substitution protects the typically vulnerable C7 position from rapid hydroxylation,

potentially extending half-life (

).

Absorption: High GI absorption predicted.

Distribution: High BBB permeability (LogBB > 0.3).
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Metabolism: Potential substrate for CYP2C9 due to the chlorophenyl moiety.

Toxicity: No AMES toxicity predicted; low risk of hERG inhibition due to low molecular weight.

Target Identification: The "Reverse Docking"
Strategy
To predict bioactivity without a pre-defined target, we employ a "Target Fishing" approach. The

benzofuran-3(2H)-one core mimics the transition state of several enzymatic reactions.

Pharmacophore Mapping
The molecule maps to the Aurone/Flavonoid pharmacophore space.

Feature 1: Aromatic Ring A (Chlorinated)

Hydrophobic Pocket (e.g., FAD binding site in MAO-B).

Feature 2: C3 Carbonyl

H-bond Acceptor (e.g., Zinc coordination in Carbonic Anhydrase).

High-Probability Targets
Based on structural similarity search (Tanimoto coefficient > 0.7 against ChEMBL database):

Monoamine Oxidase B (MAO-B): The scaffold resembles known reversible MAO-B inhibitors

used in Parkinson’s therapy.

Carbonic Anhydrase II (CA-II): The furan oxygen and carbonyl can coordinate with the Zn²⁺

ion in the active site.

Tubulin Polymerization: Benzofuran derivatives often bind to the colchicine site.

Protocol: Molecular Docking & Validation
This section details the specific workflow to validate the affinity of 7-Chlorobenzofuran-3(2H)-
one against MAO-B (PDB: 2V5Z).
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Workflow Diagram
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Interaction Analysis
(PLIP / PyMOL)

Click to download full resolution via product page

Caption: Standardized in silico workflow for predicting bioactivity of benzofuran derivatives.

Step-by-Step Methodology
Protein Preparation:

Retrieve PDB structure 2V5Z (MAO-B complexed with safinamide).

Remove water molecules and native ligands.

Add polar hydrogens and Kollman charges using AutoDock Tools (ADT).

Grid Box Definition:

Center: x=52.4, y=156.2, z=28.5 (Active site cavity).

Size: 20 x 20 x 20 Å.

Docking Execution (AutoDock Vina):

Run with exhaustiveness = 32 to ensure convergence.

Success Criterion: Binding Affinity (

) < -7.5 kcal/mol.

Predicted Interaction Mechanism
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The docking results for 7-Chlorobenzofuran-3(2H)-one typically reveal a "sandwich" mode

within the hydrophobic cleft of MAO-B.

Mechanism Visualization:

7-Cl-Benzofuran-3-one

Tyr326
(Pi-Pi Stacking)

  Aromatic Ring

Ile199
(Hydrophobic)

  Hydrophobic

FAD Cofactor
(Electronic Contact)

  C7-Cl Proximity

Cys172
(H-Bond / Steric)

  C3-Carbonyl

Click to download full resolution via product page

Caption: Predicted molecular interactions within the MAO-B active site. The C7-Cl provides

steric bulk near FAD.

Molecular Dynamics (MD) Simulation
To verify that the docked pose is not an artifact, a 50 ns MD simulation is required using

GROMACS.

System Setup
Force Field: CHARMM36m (optimized for small molecules).

Solvation: TIP3P water model in a cubic box (10 Å buffer).

Neutralization: Addition of Na⁺/Cl⁻ ions to 0.15 M.[1]

Analysis Metrics
RMSD (Root Mean Square Deviation):

Expectation: Ligand RMSD should stabilize < 2.5 Å after 10 ns.

Significance: High fluctuation indicates weak binding or wrong pose.
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RMSF (Root Mean Square Fluctuation):

Analyze residue flexibility. Binding of 7-Chlorobenzofuran-3(2H)-one should rigidify the

active site loops (residues 170-200 in MAO-B).

MM-PBSA Binding Energy:

Calculation of free energy (

) excluding entropy.

Target:

kcal/mol (indicates potent inhibition).

Conclusion & Path Forward
The in silico data suggests that 7-Chlorobenzofuran-3(2H)-one is a highly bioavailable

scaffold with significant potential as a MAO-B inhibitor or CA-II inhibitor. The C7-chlorine atom

is predicted to enhance hydrophobic interactions within the substrate cavity, offering a potency

advantage over the non-chlorinated parent.

Recommended Experimental Validation:

Synthesis: Cyclization of 2-chloro-6-hydroxyacetophenone with chloroacetic acid.

Assay: Fluorometric MAO-B inhibition assay (Amplex Red protocol).

X-ray Crystallography: Co-crystallization to confirm the "sandwich" binding mode predicted

by Vina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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